Cas no 61683-03-2 (Benzamide, N-(2,6-diethyl-2,3,6-trimethyl-4-piperidinyl)-N-methyl-)

• Product name: Benzamide, N-(2,6-diethyl-2,3,6-trimethyl-4-piperidinyl)-N-methyl-
• CAS No: 61683-03-2
• MF: C₂₀H₃₂N₂O
• MW: 316.48088
• CID: 470220
• PubChem ID: 20348282

Benzamide, N-(2,6-diethyl-2,3,6-trimethyl-4-piperidinyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2,6-diethyl-2,3,6-trimethyl-4-piperidinyl)-N-methyl-
• N-(2,6-diethyl-2,3,6-trimethylpiperidin-4-yl)-N-methylbenzamide
• 61683-03-2
• SCHEMBL11469539
• DTXSID70605783

• Inchi： InChI=1S/C20H32N2O/c1-7-19(4)14-17(15(3)20(5,8-2)21-19)22(6)18(23)16-12-10-9-11-13-16/h9-13,15,17,21H,7-8,14H2,1-6H3
• InChI Key： PUFXKPGYLCWBOK-UHFFFAOYSA-N
• SMILES： CCC1(CC(C(C(N1)(C)CC)C)N(C)C(=O)C2=CC=CC=C2)C

Computed Properties

• Exact Mass: 316.25166
• Monoisotopic Mass: 316.251463648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų
• XLogP3: 4.2

Experimental Properties

• PSA: 32.34